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Compound of Interest

Compound Name: Ether, bis(2-triethoxysilylethyl)

CAS No.: 60600-67-1

Cat. No.: B15365502

Get Quote

CAS No: 60600-67-1 | Synonyms: Bis(2-triethoxysilylethyl)ether; 1,1,1,7,7,7-Hexaethoxy-4-oxa-

1,7-disilaheptane

Part 1: Executive Safety Summary
The "Silent" Hazard: While standard Safety Data Sheets (SDS) often classify Ether, bis(2-
triethoxysilylethyl) as non-hazardous due to a lack of acute toxicity data, do not be

complacent. As a Senior Application Scientist, I categorize this reagent as a Moisture-Active

Ethanol Generator.

Upon contact with ambient humidity, the ethoxy groups hydrolyze, releasing Ethanol (a

flammable solvent) and generating silanol groups that uncontrollably crosslink (condense). This

creates two distinct risks:

Safety Risk: Accumulation of flammable ethanol vapors in confined headspaces.

Operational Risk: Irreversible degradation of the reagent into an insoluble gel (siloxane

polymer), ruining experiments.
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Core Directive: Handle as a flammable liquid precursor. Maintain strict moisture exclusion.[1][2]

[3]

Part 2: Chemical Intelligence & Reactivity
To handle this chemical safely, you must understand its degradation pathway. It is not just

"going bad"; it is chemically transforming.

Hydrolysis Mechanism:

Result: The liquid becomes viscous and eventually solidifies. The headspace fills with ethanol
vapor.

Physical Properties Table:

Property Value Operational Implication

Physical State
Liquid (Colorless to pale
yellow)

Splash hazard; requires
liquid transfer protocols.

Molecular Weight 398.64 g/mol

Heavy molecule; low vapor

pressure until hydrolysis

occurs.

Boiling Point >200°C (Estimated)
Thermally stable, but do not

distill without vacuum.

Flash Point
>100°C (Parent) / 13°C

(Hydrolysis Product)

CRITICAL: The reagent has a

high flash point, but the

ethanol byproduct is highly

flammable.

| Solubility | Reacts with water; Soluble in alcohols, toluene. | Do not use aqueous washdown

for spills. |

Part 3: Personal Protective Equipment (PPE) Matrix
Standard "Safety Glasses & Lab Coat" is insufficient for organosilane handling due to the risk

of ocular bonding.
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1. Eye & Face Protection (Mandatory)[1]
Requirement: Chemical Splash Goggles (ANSI Z87.1+).

Reasoning: Alkoxysilanes can react with the moisture on the surface of the cornea (lacrimal

fluid), potentially bonding silica to the eye tissue. Safety glasses provide insufficient

protection against liquid aerosols or splashes.

2. Hand Protection (Glove Selection Logic)
Primary Contact (Splash): Nitrile Rubber.

Thickness: Minimum 0.11 mm (4 mil).

Breakthrough: >480 min (Parent silane); <10 min (Ethanol byproduct).

Protocol: Change gloves immediately upon splash. The ethanol generated by hydrolysis

will permeate thin nitrile quickly.

Immersion/Spill Cleanup: Butyl Rubber or Viton®.

Reasoning: Provides superior resistance to the organic solvents often used in conjunction

(Toluene, Ethanol).

3. Respiratory Protection
Standard: Handle in a certified Fume Hood (Face velocity: 100 fpm).

Emergency (Spill > 500 mL): Full-face respirator with Organic Vapor (OV) cartridges (Black

band).

Part 4: Operational Protocol (Moisture-Defensive
Handling)
A. Storage Logistics

Environment: Store in a cool, dry area away from light.

Container: Original crown-cap bottle or Schlenk flask.
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Atmosphere:Nitrogen or Argon blanket is mandatory. Once opened, the headspace must be

purged with inert gas before resealing to prevent "crust" formation on the cap.

B. Transfer Workflow (The "Syringe Technique")
Avoid pouring. Pouring introduces atmospheric moisture and leads to hydrolysis on the bottle

threads, causing the cap to seize.

Preparation: Oven-dry all glassware (syringes, needles, reaction flasks) at 120°C for >2

hours.

Purge: Insert a bleed needle (connected to N2 line) into the reagent bottle septum.

Withdraw: Insert the sampling needle. Withdraw liquid slowly to avoid cavitation.

Transfer: Inject directly into the reaction vessel through a septum.

Seal: Remove needles and immediately wrap the bottle cap with Parafilm if storing long-

term.

C. Workflow Visualization
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Figure 1: Inert handling workflow to prevent moisture-induced degradation and ethanol release.

Part 5: Emergency & Disposal Procedures
Spill Management (Small Scale < 100 mL)
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Evacuate & Ventilate: Remove ignition sources. The hydrolysis product (ethanol) is

flammable.

Absorb: Use vermiculite, dry sand, or proprietary silicate absorbents. Do not use sawdust

(combustible).

Deactivate: Transfer absorbed material to a fume hood. Allow to stand in an open container

for 24 hours to complete hydrolysis (releases ethanol vapors safely).

Disposal: Dispose of the solid residue as Non-Hazardous Silica Waste (check local

regulations) or Organic Solid Waste.

Fire Fighting
Media: Alcohol-resistant foam, Dry chemical, or CO2.[4]

Contraindication:Do NOT use a direct water jet. Water will accelerate hydrolysis, releasing

more ethanol fuel immediately. Use water spray only to cool containers.

Waste Disposal Stream
Route: Organic Solvents stream.

Labeling: "Contains Organosilanes + Ethanol (potential)."

Pre-treatment: If allowed, small amounts can be hydrolyzed intentionally in a hood by adding

to a large excess of water/ethanol mixture, then disposing of the liquid as solvent waste.

Part 6: References
Sigma-Aldrich. (2025).[1][4] Safety Data Sheet: Bis(2-triethoxysilylethyl) ether (CAS 60600-

67-1).[5] Retrieved from

Gelest, Inc. (2020). Silane Coupling Agents: Connecting Across Boundaries. Gelest

Technical Brochures. Retrieved from

PubChem. (n.d.). Compound Summary: Bis(2-triethoxysilylethyl) ether.[5][6] National Library

of Medicine. Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.sigmaaldrich.cn/CN/en/sds/aldrich/m60600
https://www.fishersci.com/store/msds?partNumber=AC459410250&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/m60600
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42242552.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42242552.htm
https://www.echemi.com/products/pd2109166376-triethoxy-2-2-triethoxysilylethoxyethylsilane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15365502?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication

Standard: Safety Data Sheets. 29 CFR 1910.1200.[4] Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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